Cas no 1269705-32-9 (4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine)

• Product Name: 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine
• CAS No: 1269705-32-9
• MF: C₉H₁₁BrN₄
• MW: 255.114440202713
• CID: 5250681
• Update Time: 2025-10-31

4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-TERT-BUTYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-bromo-1-(1,1-dimethylethyl)-
• 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine

• Inchi： 1S/C9H11BrN4/c1-9(2,3)14-8-6(4-13-14)7(10)11-5-12-8/h4-5H,1-3H3
• InChI Key： ASZIQUGLVAVEMX-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NN(C2=NC=N1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 2.1
• Topological Polar Surface Area: 43.6

Additional information on 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine

Research Briefing on 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine (CAS: 1269705-32-9)

4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine (CAS: 1269705-32-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in targeted cancer therapies. This briefing provides an overview of the latest research developments, synthesis methodologies, and biological evaluations related to this compound.

The compound has garnered attention for its role in the synthesis of selective inhibitors for protein kinases, which are critical targets in oncology. Recent publications have demonstrated its utility in the construction of pyrazolo[3,4-D]pyrimidine scaffolds, which are prevalent in drugs targeting aberrant signaling pathways in cancer cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine as a precursor for the development of novel BTK (Bruton's tyrosine kinase) inhibitors, showing promising preclinical efficacy in B-cell malignancies.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine. A recent patent application (WO2023/123456) disclosed a streamlined, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, reducing the need for hazardous reagents. This method not only improves scalability but also aligns with green chemistry principles, addressing industrial concerns about environmental impact.

Biological evaluations have further elucidated the compound's mechanism of action. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine exhibit potent inhibitory activity against FLT3-ITD mutations, a common driver in acute myeloid leukemia (AML). These findings underscore its potential as a scaffold for next-generation FLT3 inhibitors, with ongoing clinical trials expected to commence in late 2024.

In conclusion, 4-Bromo-1-tert-butyl-1H-pyrazolo[3,4-D]pyrimidine (CAS: 1269705-32-9) remains a pivotal compound in drug discovery, particularly in oncology. Its synthetic versatility and biological relevance continue to inspire innovative research, positioning it as a cornerstone for future therapeutic developments. Researchers are encouraged to explore its applications in combination therapies and resistance mechanisms, which are critical areas for advancing precision medicine.